2-Naphthalenol, 6-bromo-1-nitroso-
Cat. No. B8736841
M. Wt: 252.06 g/mol
InChI Key: ZHBZWHMJJIBGSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05082932
Procedure details
84.8 g (0.337 mol) of crude 1-nitroso-6-bromo-β-naphthol were stirred into a solution of 97.5 g (0.939 mol) of sodium hydrogen sulfite and 4.0 g (0.1 mol) of sodium hydroxide solution in 376 ml of water at room temperature. The suspension was made up to 1350 ml with water and stirred for 24 hours at room temperature. Then 6.8 g (8% of the amount taken) of the solution residue were separated off by filtration. Then acidification was carried out with 119.4 g (1.17 mol) of 96%-strength sulfuric acid at no more than 30° C. and the product was crystallized out for 48 hours at room temperature. After filtration by suction and drying, 92.0 g (86%) of 1-amino-2-hydroxy-6-bromo-4-naphthalene sulfonic acid were obtained.
Yield
86%
Identifiers
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REACTION_CXSMILES
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[N:1]([C:3]1[C:12]2[C:7](=[CH:8][C:9]([Br:13])=[CH:10][CH:11]=2)[CH:6]=[CH:5][C:4]=1[OH:14])=O.[S:15]([O-:18])([OH:17])=[O:16].[Na+].[OH-].[Na+]>O>[NH2:1][C:3]1[C:12]2[C:7](=[CH:8][C:9]([Br:13])=[CH:10][CH:11]=2)[C:6]([S:15]([OH:18])(=[O:17])=[O:16])=[CH:5][C:4]=1[OH:14] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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84.8 g
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Type
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reactant
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Smiles
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N(=O)C1=C(C=CC2=CC(=CC=C12)Br)O
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Name
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Quantity
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97.5 g
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Type
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reactant
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Smiles
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S(=O)(O)[O-].[Na+]
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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376 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 24 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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were separated off by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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was carried out with 119.4 g (1.17 mol) of 96%-strength sulfuric acid at no more than 30° C.
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CUSTOM
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Type
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CUSTOM
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Details
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the product was crystallized out for 48 hours at room temperature
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Duration
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48 h
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration by suction
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CUSTOM
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Type
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CUSTOM
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Details
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drying
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C=C(C2=CC(=CC=C12)Br)S(=O)(=O)O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 92 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
